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Compound of Interest

Compound Name: Deoxynivalenol-13C15

Cat. No.: B6596447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Deoxynivalenol-13C15. Adherence to these procedures is critical to ensure personal safety

and maintain a secure laboratory environment. Deoxynivalenol-13C15 is a labeled mycotoxin,

and is commonly supplied as a solution in acetonitrile, a flammable and toxic solvent.[1][2][3]

The primary hazards are associated with both the toxin and the solvent.

Hazard Identification and Personal Protective
Equipment (PPE)
Deoxynivalenol is acutely toxic and can be fatal if swallowed, while also causing irritation to the

skin, eyes, and respiratory tract. The acetonitrile solvent is a highly flammable liquid and vapor,

and is harmful if ingested, inhaled, or in contact with skin. Therefore, a comprehensive

approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications & Use

Respiratory Protection
Half-mask or Full-face

Respirator

Must be equipped with

combination cartridges for

organic vapors and

particulates (P100/OV). This

protects against both

acetonitrile vapors and any

aerosolized mycotoxin.

Hand Protection Nitrile Gloves

Chemical-resistant gloves are

essential. Double-gloving is

recommended. Inspect gloves

for any tears or punctures

before use and change them

frequently.

Eye Protection
Safety Goggles or a Full-face

Respirator

Chemical splash goggles are

required to protect against

splashes of the solution. A full-

face respirator provides both

eye and respiratory protection.

Body Protection
Laboratory Coat or Chemical-

resistant Apron

A lab coat should be worn to

protect street clothing. For

larger quantities or tasks with a

higher risk of splashing, a

chemical-resistant apron over

the lab coat is advised.

Foot Protection Closed-toe Shoes

Shoes that fully cover the feet

are mandatory in the

laboratory to protect against

spills.

Operational Plan: Step-by-Step Handling
Procedures
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1. Preparation and Engineering Controls:

Ventilation: All handling of Deoxynivalenol-13C15, including preparation of dilutions and

loading of instruments, must be conducted within a certified chemical fume hood to minimize

inhalation exposure.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested. A spill kit appropriate for flammable solvents and

toxic powders should be available.

2. Handling the Solution:

Avoid Contact: At all times, avoid direct contact with the skin, eyes, and clothing.

Prevent Aerosolization: Use techniques that minimize the generation of aerosols. When

transferring the solution, do so slowly and carefully.

Secure Storage: When not in use, store the container tightly sealed in a cool, dry, and well-

ventilated area, away from sources of ignition. The recommended storage temperature is

often -20°C.

3. Post-Handling:

Hand Washing: Always wash hands thoroughly with soap and water after handling the

material, even if gloves were worn.

Laundering: Any work clothes that may have become contaminated should be laundered

separately from other clothing.

Disposal Plan
All waste materials contaminated with Deoxynivalenol-13C15 must be treated as hazardous

waste and disposed of in accordance with all applicable local, state, and federal regulations.

Waste Segregation and Collection:

Solid Waste: Used gloves, disposable lab coats, pipette tips, and any other contaminated

solid materials should be collected in a dedicated, clearly labeled, and sealed hazardous
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waste container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, labeled

hazardous waste container for flammable liquids. Do not pour this waste down the drain.

Decontamination:

Work surfaces and equipment can be decontaminated using a suitable solvent wash (e.g.,

methanol or ethanol), followed by a soap and water wash. All cleaning materials must be

disposed of as hazardous waste.

For spills, absorb the material with an inert absorbent from a spill kit. The contaminated

absorbent must then be collected in a sealed container for hazardous waste disposal.

Experimental Workflow for Handling
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Preparation Phase

Handling Phase (in Fume Hood)

Disposal & Decontamination Phase

Don Personal Protective Equipment (PPE)

Verify Fume Hood Operation

Locate Emergency Equipment (Spill Kit, Eyewash)

Retrieve Deoxynivalenol-13C15 from Storage

Proceed when safe

Perform Experimental Procedures (e.g., Dilution, Aliquoting)

Securely Seal Container After Use

Return to Secure Storage

Segregate Contaminated Waste (Solid & Liquid)

After experiment

Decontaminate Work Surfaces & Equipment

After experiment

Place in Labeled Hazardous Waste Containers

Remove PPE and Dispose of as Hazardous Waste

Final step

Dispose of Decontamination Materials as Hazardous Waste

Final step

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of Deoxynivalenol-13C15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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